Cas no 123708-32-7 (7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 123708-32-7
• MF: C₁₀H₁₂BrN₃O₂S₂
• MW: 350.255178451538
• CID: 3064885
• PubChem ID: 1124763
• Update Time: 2025-06-10

7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide
• 7-bromo-N,N-diethylbenzo[c][1,2,5]thiadiazole-4-sulfonamide
• 4-bromo-N,N-diethyl-2,1,3-benzothiadiazole-7-sulfonamide
• CCG-109413
• HMS587O18
• ChemDiv1_000326
• AKOS005693019
• SR-01000392666-1
• F0037-0112
• Oprea1_432028
• SR-01000392666
• 123708-32-7
• AKOS000506400
• STL039171
• Oprea1_830101

• Inchi： 1S/C10H12BrN3O2S2/c1-3-14(4-2)18(15,16)8-6-5-7(11)9-10(8)13-17-12-9/h5-6H,3-4H2,1-2H3
• InChI Key： JASXQPDCSVHDCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=NSN=2)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 348.95543Da
• Monoisotopic Mass: 348.95543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide

7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS No: 123708-32-7): A Comprehensive Overview

7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide, identified by its CAS number 123708-32-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of a bromine substituent at the 7-position and sulfonamide functional group at the 4-position enhances its potential as a versatile intermediate in drug discovery and development.

The benzothiadiazole scaffold is renowned for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific modifications in 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide contribute to its unique chemical and biological profile. The bromine atom at the 7-position provides a handle for further chemical modification via cross-coupling reactions, making it a valuable building block in synthetic organic chemistry. Additionally, the sulfonamide group enhances solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of benzothiadiazole derivatives as kinase inhibitors. For instance, modifications in the benzothiadiazole core have led to the development of compounds with potent activity against tyrosine kinases, which are implicated in various cancers. The structure of 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide suggests that it may exhibit similar inhibitory effects. This has prompted researchers to explore its efficacy in preclinical models of cancer.

The sulfonamide moiety in this compound is particularly noteworthy due to its role as a pharmacophore in many bioactive molecules. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, modulating their activity. In the context of 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide, the sulfonamide group may contribute to binding affinity and selectivity towards therapeutic targets. This has opened up avenues for investigating its potential in treating inflammatory diseases and infections.

In addition to its pharmaceutical applications, 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide has shown promise in material science. Benzothiadiazole derivatives are used in organic electronics due to their electron-deficient nature and ability to form stable radicals. The bromine substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the synthesis of complex organic materials with tailored properties.

The synthesis of 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include bromination of the benzothiadiazole core followed by sulfonation and N,N-dialkylation. Advanced synthetic techniques such as flow chemistry have been employed to optimize yield and purity. These advancements underscore the importance of innovative methodologies in producing complex molecules like this one.

Evaluation of 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide in cellular assays has revealed promising results. In vitro studies indicate that it exhibits moderate cytotoxicity against certain cancer cell lines without significant toxicity towards normal cells. This selective toxicity makes it an attractive candidate for further development into an anticancer therapeutic agent. Additionally, preliminary data suggest that it may inhibit inflammatory pathways by modulating key signaling molecules.

The future direction of research on 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide includes structural optimization to enhance its pharmacological profile. Computational modeling and high-throughput screening are being employed to identify analogs with improved potency and selectivity. These efforts aim to translate preclinical findings into clinical applications that can benefit patients suffering from various diseases.

The versatility of 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique structure allows for diverse applications in crop protection agents and advanced materials. As research continues to uncover new uses for this compound, its significance in multiple industries is expected to grow.

In conclusion, 7-Bromo-N,N-diethyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS No: 123708-32-7) represents a fascinating compound with broad potential applications. Its structural features make it a valuable tool in drug discovery and material science alike. As ongoing research elucidates its mechanisms of action and therapeutic efficacy, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.